molecular formula C3H7Cl2NO2S B8481459 thionylchloride DMF CAS No. 15179-45-0

thionylchloride DMF

Cat. No.: B8481459
CAS No.: 15179-45-0
M. Wt: 192.06 g/mol
InChI Key: FDRVTDDJHPPAGK-UHFFFAOYSA-N
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Description

Thionylchloride DMF is a useful research compound. Its molecular formula is C3H7Cl2NO2S and its molecular weight is 192.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

15179-45-0

Molecular Formula

C3H7Cl2NO2S

Molecular Weight

192.06 g/mol

IUPAC Name

N,N-dimethylformamide;thionyl dichloride

InChI

InChI=1S/C3H7NO.Cl2OS/c1-4(2)3-5;1-4(2)3/h3H,1-2H3;

InChI Key

FDRVTDDJHPPAGK-UHFFFAOYSA-N

Canonical SMILES

CN(C)C=O.O=S(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reagent used in this case is the Vilsmaier reagent and it is prepared by adding 200 μl of thionyl chloride (SOCl2) to 1 ml of dry dimethyl formamide (DMF) at a temperature of 0° to 4° C. and whilst stirring for 5 min. This gives a SOCl2 /DMF reagent. 53 μl of this reagent are then added dropwise to 0.11 mmole of compound 4a dissolved in the minimum of dry DMF. The mixture is then stirred for 20 min. at ambient temperature and vacuum evaporation then takes place of the thionyl chloride. This is followed by the elimination of the DMF with the vane pump. The residue obtained is purified on a silica gel preparative layer using an ether:pentane mixture with a volume ratio of 1:1.5. This gives 13 mg of compound 5a in the form of an oil corresponding to a 51% yield.
Quantity
200 μL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Yield
51%

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